2763750-21-4(1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane) Price
This page is the exclusive Price page for 2763750-21-4(1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane
C13H14FI
316.153139591217
6499965
1-(2-Fluorophenethyl)-3-iodobicyclo[1.1.1]pentane Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| Enamine | EN300-37341458-1.0g | enaminestore | 95% | 1g | $0.0 | 07 Jun. 2023 | |
| 1PlusChem | 1P0289XJ-250mg | 1pchem | 95% | 250mg | $1297.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-500mg | 1pchem | 95% | 500mg | $2008.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-1g | 1pchem | 95% | 1g | $2558.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-2.5g | 1pchem | 95% | 2.5g | $4953.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-5g | 1pchem | 95% | 5g | $7298.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-10g | 1pchem | 95% | 10g | $10791.00 | 17 Dec. 2023 | |
| 1PlusChem | 1P0289XJ-50mg | 1pchem | 95% | 50mg | $726.00 | 07 May. 2024 | |
| 1PlusChem | 1P0289XJ-100mg | 1pchem | 95% | 100mg | $929.00 | 07 May. 2024 |
Recommended suppliers
Enjia Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
NewCan Biotech Limited
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises